Cas no 1486860-76-7 (3-pentylpiperidin-3-ol)

• Product Name: 3-pentylpiperidin-3-ol
• CAS No: 1486860-76-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5799569
• PubChem ID: 65145627
• Update Time: 2025-05-25

3-pentylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 3-pentyl-
• 3-Pentylpiperidin-3-ol
• 3-pentylpiperidin-3-ol

• Inchi： 1S/C10H21NO/c1-2-3-4-6-10(12)7-5-8-11-9-10/h11-12H,2-9H2,1H3
• InChI Key： ZUAXBXLFZMUCKE-UHFFFAOYSA-N
• SMILES： N1CCCC(CCCCC)(O)C1

Experimental Properties

• Density: 0.925±0.06 g/cm3(Predicted)
• Boiling Point: 266.3±23.0 °C(Predicted)
• pka: 15.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-pentylpiperidin-3-ol

3-Pentylpiperidin-3-ol (CAS No. 1486860-76-7): A Comprehensive Overview of Its Properties and Applications

3-Pentylpiperidin-3-ol (CAS No. 1486860-76-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This piperidine derivative, characterized by a pentyl side chain and a hydroxyl group at the 3-position, exhibits intriguing physicochemical properties that make it a subject of interest for researchers and industry professionals alike. In this article, we delve into the molecular characteristics, synthesis methods, and emerging applications of this compound, while also addressing common queries and trends in the scientific community.

The IUPAC name of this compound, 3-pentylpiperidin-3-ol, provides a clear indication of its structural features. The piperidine ring, a six-membered heterocycle containing one nitrogen atom, serves as the core scaffold, while the pentyl group (a five-carbon alkyl chain) and the hydroxyl group (-OH) at the 3-position contribute to its distinct reactivity and solubility profile. The CAS registry number 1486860-76-7 is a unique identifier that ensures precise referencing in chemical databases and literature, facilitating global collaboration and research reproducibility.

One of the most frequently searched questions about 3-pentylpiperidin-3-ol revolves around its synthesis and purity. Researchers often seek optimized protocols for its preparation, which typically involves the alkylation of piperidine derivatives or the reduction of corresponding ketones. Advanced techniques such as column chromatography and spectroscopic analysis (e.g., NMR, IR, and mass spectrometry) are employed to confirm the compound's identity and purity, ensuring it meets the stringent requirements of pharmaceutical and material science applications.

In the context of drug discovery, 3-pentylpiperidin-3-ol has been explored as a potential building block for bioactive molecules. Its structural motifs are reminiscent of pharmacophores found in CNS-active compounds, sparking interest in its utility for designing novel therapeutics. However, it is crucial to note that this compound is not currently approved for medicinal use, and further research is needed to elucidate its pharmacological properties and safety profile.

Beyond pharmaceuticals, 3-pentylpiperidin-3-ol has found niche applications in material science. Its amphiphilic nature, owing to the hydrophobic pentyl chain and hydrophilic hydroxyl group, makes it a candidate for surfactant formulations or polymer modifiers. Recent studies have also investigated its role in catalysis, where it serves as a ligand or co-catalyst in asymmetric synthesis, contributing to greener and more efficient chemical processes.

Environmental and regulatory considerations are another hot topic associated with this compound. While 3-pentylpiperidin-3-ol is not classified as a hazardous substance, proper handling and disposal practices are essential to minimize ecological impact. Researchers and manufacturers are increasingly adopting green chemistry principles to synthesize and utilize such compounds sustainably, aligning with global efforts to reduce chemical waste and energy consumption.

In summary, 3-pentylpiperidin-3-ol (CAS No. 1486860-76-7) is a versatile compound with promising applications across multiple disciplines. Its structural uniqueness, combined with ongoing advancements in synthetic methodologies, positions it as a valuable asset in both academic and industrial settings. As interest in piperidine derivatives continues to grow, this compound is poised to play a pivotal role in the development of next-generation chemicals and materials.